Cas no 7307-02-0 (heptane-2,4-dione)

Heptane-2,4-dione, also known as 2,4-heptanedione, is a β-diketone compound with the molecular formula C₇H₁₂O₂. It features a reactive 1,3-dicarbonyl structure, making it a versatile intermediate in organic synthesis, particularly for chelating metal ions and forming coordination complexes. Its keto-enol tautomerism enhances its reactivity in condensation and cyclization reactions. The compound is commonly employed in the production of heterocyclic compounds, pharmaceuticals, and agrochemicals. With a relatively low volatility and stable thermal properties, heptane-2,4-dione is suitable for controlled reactions in industrial and laboratory settings. Its balanced solubility in both polar and nonpolar solvents further broadens its applicability in diverse synthetic processes.

heptane-2,4-dione structure

Product name:heptane-2,4-dione

CAS No:7307-02-0

MF:C₇H₁₂O₂

MW:128.168982505798

MDL:MFCD00048722

CID:576564

heptane-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 2,4-Heptanedione
- heptane-2,4-dione
- 3-ethylacetylacetone
- Acatylbutyrylmethan
- Butanoylacetone
- Butyrylacetone
- EINECS 230-759-5
- Heptan-2,4-dion
- heptane-dione
- MDL： MFCD00048722
- Inchi： InChI=1S/C7H12O2/c1-3-4-7(9)5-6(2)8/h3-5H2,1-2H3
- InChI Key： ILPNRWUGFSPGAA-UHFFFAOYSA-N
- SMILES： CCCC(=O)CC(=O)C

Computed Properties

Exact Mass: 128.08400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 4

Experimental Properties

Density: 0.9805 (rough estimate)
Boiling Point: 174.05°C (estimate)
Refractive Index: 1.4500 (estimate)
PSA: 34.14000
LogP: 1.33470

heptane-2,4-dione Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D770240-250mg	2,4-Heptanedione	7307-02-0	95%	250mg	$315	2024-06-07
Aaron	AR008R9S-100mg	2,4-Heptanedione	7307-02-0	95%	100mg	$293.00	2025-01-23
1PlusChem	1P008R1G-2.5g	2,4-Heptanedione	7307-02-0	95%	2.5g	$1235.00	2024-04-21
1PlusChem	1P008R1G-500mg	2,4-Heptanedione	7307-02-0	95%	500mg	$505.00	2025-02-24
1PlusChem	1P008R1G-100mg	2,4-Heptanedione	7307-02-0	95%	100mg	$218.00	2025-02-24
1PlusChem	1P008R1G-250mg	2,4-Heptanedione	7307-02-0	95%	250mg	$287.00	2025-02-24
eNovation Chemicals LLC	D770240-1g	2,4-Heptanedione	7307-02-0	95%	1g	$750	2024-06-07
1PlusChem	1P008R1G-5g	2,4-Heptanedione	7307-02-0	95%	5g	$1800.00	2024-04-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1329113-2.5g	Heptane-2,4-dione	7307-02-0	95%	2.5g	￥20493.00	2024-07-28
eNovation Chemicals LLC	D770240-2.5g	2,4-Heptanedione	7307-02-0	95%	2.5g	$1465	2024-06-07

heptane-2,4-dione Related Literature

1. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow

Linden Schrecker,Joachim Dickhaut,Christian Holtze,Philipp Staehle,Marcel Vranceanu,Klaus Hellgardt,King Kuok (Mimi) Hii React. Chem. Eng. 2023 8 41
2. Structure and NIR-luminescence of ytterbium(iii) beta-diketonate complexes with 5-nitro-1,10-phenanthroline ancillary ligand: assessment of chain length and fluorination impact

Pablo Martín-Ramos,Pedro S. Pereira da Silva,Victor Lavín,Inocencio R. Martín,Fernando Lahoz,Pedro Chamorro-Posada,Manuela Ramos Silva,Jesús Martín-Gil Dalton Trans. 2013 42 13516
3. Highly facile and stereoselective intramolecular [2+2]photocycloadditions of bis(alkenoyl)ketenedithioacetals

Bubbly K. Joseph,Babu Verghese,C. Sudarsanakumar,S. Deepa,Dhanya Viswam,Prakash Chandran,C. V. Asokan Chem. Commun. 2002 736
4. Experimental and theoretical investigation of the complexation of 5-methyl-7-isobutyl-1,2,4-triazolo[1,5-a]pyrimidine with platinum(ii) ions

Iwona ?akomska,Magdalena Babinska,Andrzej Wojtczak,Anna Kozakiewicz,Jerzy Sitkowski,Andrzej A. Jarz?cki New J. Chem. 2017 41 7775
5. CVI.—Researches on residual affinity and co-ordination. Part VIII. Interaction of tellurium tetrachloride and β-diketones

Gilbert T. Morgan,Harry Dugald Keith Drew J. Chem. Soc. Trans. 1922 121 922

Related Categories

Additional information on heptane-2,4-dione

Comprehensive Guide to Heptane-2,4-dione (CAS No. 7307-02-0): Properties, Applications, and Industry Insights

Heptane-2,4-dione (CAS No. 7307-02-0), also known as 2,4-heptanedione, is a versatile organic compound belonging to the β-diketone family. Its molecular structure features two carbonyl groups at the 2nd and 4th positions of a seven-carbon chain, making it a valuable intermediate in synthetic chemistry. With the growing demand for sustainable and high-performance chemicals, researchers and industries are increasingly exploring the potential of heptane-2,4-dione in applications ranging from flavor enhancers to advanced material synthesis.

The compound’s unique keto-enol tautomerism contributes to its reactivity, enabling it to participate in chelation reactions with metal ions—a property leveraged in catalysis and coordination chemistry. Recent studies highlight its role in the development of green solvents and bio-based polymers, aligning with global trends toward eco-friendly alternatives. Users searching for "heptane-2,4-dione uses" or "CAS 7307-02-0 safety data" often seek insights into its compatibility with modern industrial processes.

In the pharmaceutical sector, heptane-2,4-dione serves as a precursor for heterocyclic compounds, addressing queries like "how to synthesize pyrazoles from 2,4-diketones." Its mild, nutty odor also makes it relevant in fragrance formulations, a topic frequently searched alongside "food-grade diketones." Analytical chemists prioritize its purity, with HPLC-grade 7307-02-0 being a common search term in lab supply databases.

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Handling and storage recommendations for CAS No. 7307-02-0 emphasize inert atmospheres to prevent oxidation, a detail often queried in technical forums. As regulatory frameworks evolve, documentation on "REACH compliance for heptane-2,4-dione" gains traction among compliance officers. Meanwhile, its biodegradability profile positions it favorably in circular economy discussions, answering searches like "environmental impact of diketones."

In conclusion, heptane-2,4-dione bridges fundamental research and industrial innovation. Its adaptability across sectors—from agrochemicals to electronics—ensures sustained relevance. By addressing trending queries such as "scalable synthesis of 2,4-heptanedione" or "spectroscopic analysis of β-diketones," this guide aims to serve as a definitive resource for professionals navigating the compound’s multifaceted applications.